Cas no 1312131-49-9 (tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate)

• Product Name: tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate
• CAS No: 1312131-49-9
• MF: C₁₁H₂₁ClN₂O₃
• MW: 264.749042272568
• MDL: MFCD28038711
• CID: 2102260
• Update Time: 2025-11-02

tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]-1,4-oxazine-4(4aH)-carboxylic acid,hexahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-rel-
• tert-butyl rac-(4aS,7aR)-hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• CID 112756832
• YLMNCYATSGIUDS-DTWKUNHWSA-N
• rel-tert-Butyl (4aR,7aS)-hexahydropyrrolo[3,4-b][1,4]oxazine-4(4aH)-carboxylate
• Pyrrolo[3,4-b]-1,4-oxazine-4(4aH)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (4aR,7aS)-rel-
• tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate

• MDL： MFCD28038711
• Inchi： 1S/C11H20N2O3.ClH/c1-11(2,3)16-10(14)13-4-5-15-9-7-12-6-8(9)13;/h8-9,12H,4-7H2,1-3H3;1H/t8-,9+;/m0./s1
• InChI Key： ZZNQNNPEKFVYRS-OULXEKPRSA-N
• SMILES： Cl.O1CCN(C(=O)OC(C)(C)C)[C@H]2CNC[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.8

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 325.3±37.0 °C(Predicted)
• pka: 9.32±0.20(Predicted)

Additional information on tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate

Exploring the Versatile Applications of tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate (CAS No. 1312131-49-9)

The compound tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate (CAS No. 1312131-49-9) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrrolo-oxazine structure makes it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate is its stereochemistry, which plays a crucial role in its reactivity and biological activity. The cis configuration of the hexahydro ring system provides a rigid framework that can be exploited for the design of chiral catalysts and bioactive compounds. This characteristic has made it a popular choice for asymmetric synthesis and medicinal chemistry projects.

In recent years, the demand for tert-butyl protected heterocycles like this compound has surged, particularly in the development of novel therapeutic agents. The tert-butyl ester group offers excellent stability under various reaction conditions while being easily removable when needed. This balance between stability and reactivity makes CAS No. 1312131-49-9 particularly valuable for multi-step synthetic routes.

The pharmaceutical industry has shown particular interest in pyrrolo-oxazine derivatives due to their structural similarity to many biologically active natural products. Researchers are exploring the potential of this compound as a precursor for CNS-active drugs, given the privileged structure of the pyrrolo[3,4-b][1,4]oxazine scaffold. Several recent publications have highlighted its use in the synthesis of potential kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate offers multiple sites for functionalization. The hexahydro ring system can undergo selective oxidation, while the pyrrolo nitrogen provides a handle for further derivatization. This versatility has led to its increasing adoption in diversity-oriented synthesis and fragment-based drug discovery approaches.

The compound's stability under various conditions makes it particularly attractive for process chemistry applications. Many pharmaceutical companies are evaluating CAS No. 1312131-49-9 as a potential intermediate for scalable synthesis routes. Its tert-butyl carboxylate moiety provides excellent protection for the carboxylic acid functionality during synthetic transformations, while being cleavable under mild acidic conditions when required.

Recent advances in heterocyclic chemistry have further highlighted the importance of compounds like tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate. The ability to access stereochemically defined polycyclic systems with multiple heteroatoms is crucial for modern drug discovery, and this compound provides an excellent starting point for such endeavors. Its rigid, three-dimensional structure is particularly valuable in the design of compounds targeting protein-protein interactions.

From a commercial perspective, the availability of tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate has improved significantly in recent years, with several specialty chemical suppliers now offering it in research quantities. The compound's CAS No. 1312131-49-9 has become a recognized identifier in chemical databases, facilitating its adoption across the research community. Current market trends suggest growing demand for such advanced intermediates as pharmaceutical R&D becomes increasingly complex.

Environmental and safety considerations for handling tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate are typical for organic compounds of its class. Standard laboratory precautions are sufficient for its handling, and its stability profile makes it suitable for transportation and storage under ambient conditions. These practical advantages contribute to its growing popularity as a research chemical.

Looking to the future, tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate is poised to play an important role in the development of next-generation therapeutic agents. Its unique combination of structural features and synthetic accessibility aligns perfectly with current trends in drug discovery, particularly in areas requiring three-dimensional molecular diversity. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry is likely to grow significantly.

The analytical characterization of CAS No. 1312131-49-9 has been well-documented, with comprehensive NMR and mass spectral data available in the literature. This facilitates its identification and quality control in research settings. The compound typically appears as a white to off-white crystalline solid with good solubility in common organic solvents, properties that further enhance its utility in synthetic applications.

In conclusion, tert-butyl cis-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine-4-carboxylate represents an important addition to the toolbox of synthetic and medicinal chemists. Its CAS No. 1312131-49-9 has become synonymous with quality and reliability in the field of advanced heterocyclic chemistry. As the boundaries of drug discovery continue to expand, compounds like this will undoubtedly play a pivotal role in enabling new scientific breakthroughs and therapeutic innovations.